Cas no 941948-78-3 (2,6-difluoro-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide)

• Product Name: 2,6-difluoro-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• CAS No: 941948-78-3
• MF: C₁₇H₁₂F₃N₃O₂S
• MW: 379.356292724609
• CID: 6021051
• PubChem ID: 7502466
• Update Time: 2025-05-21

2,6-difluoro-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• Benzamide, 2,6-difluoro-N-[[5-[[(3-fluorophenyl)methyl]thio]-1,3,4-oxadiazol-2-yl]methyl]-
• SR-01000909539-1
• 2,6-difluoro-N-[(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide
• 941948-78-3
• 2,6-difluoro-N-((5-((3-fluorobenzyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
• 2,6-difluoro-N-[[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-oxadiazol-2-yl]methyl]benzamide
• F1885-0702
• SR-01000909539
• AKOS024617774

• Inchi： 1S/C17H12F3N3O2S/c18-11-4-1-3-10(7-11)9-26-17-23-22-14(25-17)8-21-16(24)15-12(19)5-2-6-13(15)20/h1-7H,8-9H2,(H,21,24)
• InChI Key： VURBIRSCQPYYBB-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(SCC2=CC=CC(F)=C2)O1)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 379.06023229g/mol
• Monoisotopic Mass: 379.06023229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 10.53±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,6-difluoro-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide

Recent Advances in the Study of 2,6-difluoro-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS: 941948-78-3)

The compound 2,6-difluoro-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS: 941948-78-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural uniqueness of 2,6-difluoro-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide, characterized by its difluorobenzamide and oxadiazole moieties, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with its biological targets, providing a foundation for further optimization.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been a focal point of recent investigations. These studies suggest that 2,6-difluoro-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide holds potential as a lead candidate for the development of novel therapeutics targeting conditions such as cancer and autoimmune diseases.

Despite these advancements, challenges remain in optimizing the compound's safety and efficacy profile. Current research efforts are directed towards addressing these limitations through structural modifications and formulation strategies. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2,6-difluoro-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide represents a promising avenue for drug discovery, with its unique chemical structure and biological activity offering new opportunities for therapeutic intervention. Continued research in this area is essential to fully realize its potential and overcome existing challenges.